
C.I. Direct Orange 102 chemical structure and
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: C.I. Direct orange 102

Cat. No.: B1607268 Get Quote

C.I. Direct Orange 102: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
C.I. Direct Orange 102 is a disazo direct dye recognized for its application in coloring cellulosic

materials such as cotton, paper, and leather. This technical guide provides a comprehensive

overview of its chemical structure, physicochemical properties, synthesis, and safety

information. The content is structured to serve as a valuable resource for professionals in

research and development.

Chemical Identity and Structure
C.I. Direct Orange 102 is a complex aromatic compound belonging to the azo class of dyes.

Its chemical identity is defined by the following identifiers:

IUPAC Name: trisodium;4-[[1-hydroxy-6-[(5-hydroxy-6-phenyldiazenyl-7-

sulfonatonaphthalen-2-yl)carbamoylamino]-3-sulfonatonaphthalen-2-yl]diazenyl]benzoate[1]

CAS Number: 6598-63-6[2][3][4][5]

C.I. Number: 29156[2][3][4][5]

Molecular Formula: C₃₄H₂₁N₆Na₃O₁₁S₂[1][2][3][4][5]
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Synonyms: Direct Orange WS, Direct Orange 6R, Pergasol Orange 6R, Calcomine Orange

2RS[1][2][4]

The chemical structure of C.I. Direct Orange 102 features two azo groups (-N=N-) which act

as chromophores, responsible for its color. The presence of sulfonic acid groups imparts water

solubility, a key characteristic of direct dyes that allows them to be applied from aqueous

solutions.

Physicochemical Properties
The physicochemical properties of C.I. Direct Orange 102 are summarized in the table below.

It is important to note that specific values for melting and boiling points are not readily available

in the literature, which is common for complex organic dyes that may decompose before

melting or boiling at atmospheric pressure.

Property Value Source

Molecular Weight 822.67 g/mol [2][3][4][5]

Physical State Solid, Powder [2]

Appearance
Red-light orange to bright red

powder
[2][3][4]

Odor Odorless [2]

Solubility
Soluble in water. Slightly

soluble in ethanol.
[2]

pH 7.5 (in solution) [2]

UV-Vis Absorption Maxima

(λmax)
246.9 nm, 275.1 nm

Synthesis
The synthesis of C.I. Direct Orange 102 is a multi-step process involving diazotization and

coupling reactions. The general manufacturing method involves the respective diazotization of

aniline and 4-aminobenzoic acid, followed by their coupling to N,N'-bis(4-hydroxy-2-

sulfonaphthalene-7-yl)urea.[5]
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Experimental Protocols
While a detailed, step-by-step industrial synthesis protocol for C.I. Direct Orange 102 is

proprietary and not publicly available, the synthesis can be understood through the

fundamental reactions involved:

Step 1: Diazotization of Aromatic Amines (Aniline and 4-Aminobenzoic Acid)

This reaction converts the primary aromatic amines into their corresponding diazonium salts.

General Protocol:

An aromatic amine is dissolved or suspended in an acidic solution (e.g., hydrochloric acid

or sulfuric acid) and cooled to a low temperature (typically 0-5 °C) in an ice bath.

A solution of sodium nitrite (NaNO₂) is added dropwise to the cooled amine solution.

The reaction is stirred for a period to ensure complete formation of the diazonium salt. The

temperature is maintained below 5 °C to prevent the decomposition of the unstable

diazonium salt.

Step 2: Synthesis of the Coupling Component (N,N'-bis(4-hydroxy-2-sulfonaphthalene-7-

yl)urea)

This intermediate is synthesized from 7-amino-4-hydroxynaphthalene-2-sulfonic acid (J-acid)

and a carbonyl source, such as urea or phosgene.

Step 3: Azo Coupling

The diazonium salts prepared in Step 1 are reacted with the coupling component from Step 2

to form the final dye molecule.

General Protocol:

The coupling component is dissolved in an appropriate solvent, often an alkaline aqueous

solution.
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The solution of the diazonium salt is added slowly to the solution of the coupling

component while maintaining a specific pH and low temperature.

The reaction mixture is stirred until the coupling reaction is complete, which is often

indicated by a color change.

The resulting dye is then isolated from the reaction mixture, typically by salting out,

followed by filtration, washing, and drying.

The logical workflow for the synthesis can be visualized as follows:

Synthesis Workflow for C.I. Direct Orange 102
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Caption: A flowchart illustrating the key stages in the synthesis of C.I. Direct Orange 102.

Applications
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C.I. Direct Orange 102 is primarily used as a direct dye in various industries:

Textile Industry: For the dyeing and printing of cellulosic fibers such as cotton and viscose.[2]

Pulp and Paper Industry: For the coloring of paper.[2]

Leather Industry: For the dyeing of leather.[2]

Safety and Toxicology
The safety profile of C.I. Direct Orange 102, based on available Material Safety Data Sheet

(MSDS) information, is as follows:

Acute Toxicity: LD50/LC50 data are not listed. However, it is considered harmful if swallowed

and may cause gastrointestinal irritation.[2]

Inhalation: May cause irritation to the respiratory tract.[2]

Skin Contact: Prolonged or repeated contact may cause skin irritation.[2]

Eye Contact: May cause eye irritation.[2]

Carcinogenicity: Not listed as a carcinogen by ACGIH, IARC, NIOSH, NTP, or OSHA.[2]

Mutagenicity: Mutagenicity data has been reported.[2]

Handling Precautions:

Use in a well-ventilated area.

Avoid generating dust.

Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,

and a respirator if dust is generated.

Wash hands thoroughly after handling.

The logical relationship of safety hazards is depicted below:
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Safety Hazard Profile of C.I. Direct Orange 102

C.I. Direct Orange 102

Ingestion Inhalation Skin Contact Eye Contact

Harmful if Swallowed Gastrointestinal Irritation Respiratory Tract Irritation Skin Irritation Eye Irritation
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Caption: A diagram showing the potential routes of exposure and associated health hazards of

C.I. Direct Orange 102.

Conclusion
C.I. Direct Orange 102 is a commercially significant disazo dye with well-defined applications.

This guide has provided a detailed overview of its chemical structure, key physicochemical

properties, a general synthesis pathway, and important safety considerations. While specific

quantitative data for some physical properties and detailed experimental synthesis protocols

are limited in the public domain, the information presented here offers a solid foundation for

researchers and professionals working with this compound. Further investigation into its

toxicological and ecotoxicological profile would be beneficial for a more complete

understanding of its environmental and health impacts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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